4-chloro-2,3-dihydro-1H-indene-1-carboxylic acid
Description
4-chloro-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C10H9ClO2 and its molecular weight is 196.63. The purity is usually 95%.
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Scientific Research Applications
Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids, due to their microbial inhibitory properties, are studied for their impact on engineered microbes such as Escherichia coli and Saccharomyces cerevisiae. These acids damage cell membranes and decrease microbial internal pH, affecting their use in biorenewable chemical production. Understanding these mechanisms aids in developing robust strains for improved industrial performance Jarboe, Royce, & Liu, 2013.
Synthesis and Biological Activity of 1-Indanones
1-Indanones and their derivatives, which can be synthesized using carboxylic acids among other starting materials, show a wide range of biological activities. These compounds are explored for their antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, anticancer properties, and potential in treating neurodegenerative diseases Turek, Szczęsna, Koprowski, & Bałczewski, 2017.
Pharmacological Review of Chlorogenic Acid
Chlorogenic acid, a phenolic compound, is investigated for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension, and CNS stimulating activities. Its role in modulating lipid and glucose metabolism highlights its potential in treating metabolic disorders Naveed et al., 2018.
Liquid-Liquid Extraction of Carboxylic Acids
The review on solvent developments for the extraction of carboxylic acids from aqueous streams discusses technologies for recovering carboxylic acids, important for bio-based plastic production. It highlights the use of solvents like ionic liquids and traditional amines for efficient acid recovery, emphasizing the need for sustainable solvent regeneration strategies Sprakel & Schuur, 2019.
Properties
IUPAC Name |
4-chloro-2,3-dihydro-1H-indene-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO2/c11-9-3-1-2-6-7(9)4-5-8(6)10(12)13/h1-3,8H,4-5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHLGNJGRUYRMNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1C(=O)O)C=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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